Cas no 2246740-41-8 (2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its structural features, including the dioxaborolane moiety and aromatic substitution pattern, enhance stability and reactivity in palladium-catalyzed transformations. The electron-rich tetramethyl dioxaborolane group improves handling and shelf life compared to boronic acids, while the (3,4-dichlorophenyl)methoxy substituent provides versatility in synthesizing complex biaryl systems. This compound is particularly useful in pharmaceutical and agrochemical research, where precise C-C bond formation is critical. Its high purity and consistent performance make it a reliable choice for synthetic applications requiring controlled coupling conditions.
2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
2246740-41-8 structure
Product Name:2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:2246740-41-8
MF:C19H21BCl2O3
MW:379.085243940353
MDL:MFCD31916448
CID:4641524
PubChem ID:137700633
Update Time:2025-10-28

2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-{4-[(3,4-dichlorophenyl)methoxy]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane, 2-[4-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-
    • 2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(4-((3,4-Dichlorobenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • AKOS037644896
    • D93905
    • 2-{4-[(3,4-DICHLOROPHENYL)METHOXY]PHENYL-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • 2246740-41-8
    • CS-0530122
    • AS-55474
    • MDL: MFCD31916448
    • Inchi: 1S/C19H21BCl2O3/c1-18(2)19(3,4)25-20(24-18)14-6-8-15(9-7-14)23-12-13-5-10-16(21)17(22)11-13/h5-11H,12H2,1-4H3
    • InChI Key: MUYVYQGFNDSBCP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)COC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)Cl

Computed Properties

  • Exact Mass: 378.0960801g/mol
  • Monoisotopic Mass: 378.0960801g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7

2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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Additional information on 2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246740-41-8)

2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246740-41-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of boronic esters and is characterized by its unique structural features and chemical properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is composed of a dioxaborolane ring substituted with a phenyl group that is further functionalized with a methoxy group attached to a dichlorophenyl moiety. The presence of the boronic ester functionality makes this compound particularly useful in various chemical reactions and biological assays. The dichlorophenyl group adds additional complexity and reactivity to the molecule, making it a valuable scaffold for the development of novel therapeutic agents.

The synthesis of 2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be achieved through several well-established methods in organic chemistry. One common approach involves the reaction of 1-bromo-4-[(3,4-dichlorophenyl)methoxy]benzene with bis(pinacolato)diboron in the presence of a palladium catalyst such as Pd(dppf)Cl2. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. The use of boronic esters in this synthesis method is advantageous due to their stability and ease of handling compared to their corresponding boronic acids.

In recent years, 2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been extensively studied for its potential biological activities. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can effectively inhibit the activity of certain enzymes involved in inflammatory pathways. Additionally, preliminary data suggest that it may have selective cytotoxic effects on cancer cells while sparing normal cells. These findings highlight the potential of this compound as a lead molecule for further drug development.

The mechanism of action of 2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is not yet fully understood but is believed to involve multiple pathways. One possible mechanism is through the modulation of signaling cascades involved in cell proliferation and survival. Another potential mechanism is through the interaction with specific protein targets that are overexpressed or dysregulated in disease states. Ongoing research aims to elucidate these mechanisms in greater detail to optimize its therapeutic potential.

Beyond its direct biological activities, 2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane also serves as an important building block in synthetic chemistry. Its boronic ester functionality makes it highly reactive in cross-coupling reactions such as Suzuki-Miyaura coupling. This versatility allows chemists to efficiently synthesize a wide range of derivatives with diverse functional groups and substituents. These derivatives can then be screened for various biological activities and optimized for specific therapeutic applications.

In conclusion, 2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246740-41-8) is a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, 2-[4-[(3, )

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